Cas no 913322-46-0 (2-Pyrimidinamine,5-butyl-4-phenyl-)

• Product Name: 2-Pyrimidinamine,5-butyl-4-phenyl-
• CAS No: 913322-46-0
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 803636
• PubChem ID: 53435829
• Update Time: 2025-04-19

2-Pyrimidinamine,5-butyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,5-butyl-4-phenyl-
• 5-butyl-4-phenyl-2-Pyrimidinamine
• 5-BUTYL-4-PHENYLPYRIMIDIN-2-AMINE
• FT-0731226
• 913322-46-0
• DTXSID10700786
• SCHEMBL11994176

• Inchi： 1S/C14H17N3/c1-2-3-7-12-10-16-14(15)17-13(12)11-8-5-4-6-9-11/h4-6,8-10H,2-3,7H2,1H3,(H2,15,16,17)
• InChI Key： STGUBJUYLOSODQ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 227.14200
• Monoisotopic Mass: 227.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 51.80000
• LogP: 3.64960